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Compound of Interest

Compound Name: SW155246

Cat. No.: B163208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of SW155246, a selective

inhibitor of DNA methyltransferase 1 (DNMT1), in in vitro experiments. This document outlines

the necessary information on solubility, preparation of stock solutions, and detailed protocols

for key experimental assays.

Introduction to SW155246
SW155246 is a potent and selective small molecule inhibitor of human DNA methyltransferase

1 (DNMT1), with a reported half-maximal inhibitory concentration (IC50) of 1.2 µM. As a non-

nucleoside inhibitor, it offers a valuable tool for studying the role of DNMT1 in epigenetic

regulation, gene silencing, and its implications in various diseases, particularly cancer. DNMT1

is the primary enzyme responsible for maintaining DNA methylation patterns during cell

division, making it a critical target for epigenetic-based therapies.

Solubility and Preparation of SW155246
While specific quantitative solubility data for SW155246 is not readily available in the public

domain, compounds with similar chemical scaffolds are generally soluble in organic solvents

such as dimethyl sulfoxide (DMSO). It is recommended to perform small-scale solubility tests to

determine the optimal solvent and concentration for your specific experimental needs.

Table 1: General Solubility and Storage of SW155246
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Parameter Recommendation

Primary Solvent Dimethyl sulfoxide (DMSO)

Stock Solution Concentration 10 mM in DMSO is a common starting point.

Storage of Solid Compound Store at -20°C for long-term stability.

Storage of Stock Solutions
Aliquot and store at -80°C to minimize freeze-

thaw cycles.

Working Solution Preparation

Dilute the DMSO stock solution in the

appropriate cell culture medium immediately

before use.

Experimental Protocols
Preparation of SW155246 Stock and Working Solutions
This protocol describes the preparation of a 10 mM stock solution of SW155246 in DMSO and

its subsequent dilution to a working concentration for cell culture experiments.

Materials:

SW155246 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Sterile cell culture medium (e.g., DMEM, RPMI-1640)

Procedure:

Equilibrate: Allow the vial of SW155246 powder to reach room temperature before opening

to prevent condensation.

Weighing: Carefully weigh the desired amount of SW155246 powder in a sterile

microcentrifuge tube. For example, for 1 mg of SW155246 (Molecular Weight to be

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b163208?utm_src=pdf-body
https://www.benchchem.com/product/b163208?utm_src=pdf-body
https://www.benchchem.com/product/b163208?utm_src=pdf-body
https://www.benchchem.com/product/b163208?utm_src=pdf-body
https://www.benchchem.com/product/b163208?utm_src=pdf-body
https://www.benchchem.com/product/b163208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


confirmed by the supplier), add the appropriate volume of DMSO to achieve a 10 mM

concentration.

Dissolving: Add the calculated volume of sterile DMSO to the tube containing the SW155246
powder.

Solubilization: Vortex the solution until the compound is completely dissolved. Gentle

warming (up to 37°C) may be applied if necessary.

Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile microcentrifuge

tubes and store at -80°C.

Working Solution Preparation: Immediately before treating cells, thaw an aliquot of the 10

mM stock solution. Dilute the stock solution to the desired final concentration in pre-warmed

cell culture medium. For example, to make a 10 µM working solution, dilute the 10 mM stock

1:1000 in the cell culture medium. Ensure the final DMSO concentration in the cell culture is

low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.
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[https://www.benchchem.com/product/b163208#sw155246-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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